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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-2-

fluorobenzene

Cat. No.: B117381 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-(bromomethyl)-2-fluorobenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational procedures for the handling and disposal of 1-Bromo-3-
(bromomethyl)-2-fluorobenzene (CAS No. 149947-16-0). Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-3-(bromomethyl)-2-fluorobenzene is a corrosive material that can cause severe

skin burns and serious eye damage.[1][2][3] It is also harmful if swallowed, inhaled, or

absorbed through the skin.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Required Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[4]

Protects against splashes and

vapors that can cause severe

eye damage.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[4][5]

Prevents skin contact, which

can lead to severe burns.[1][2]

Body Protection

Chemical-resistant lab coat or

apron and closed-toe shoes.[4]

[5]

Protects against accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated

chemical fume hood.[2] If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

required.[4]

Minimizes the inhalation of

harmful vapors.[2]

Operational and Handling Plan
All operations involving 1-Bromo-3-(bromomethyl)-2-fluorobenzene must be conducted

within a certified chemical fume hood to minimize inhalation exposure.[2] An eyewash station

and safety shower must be readily accessible.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare your

workspace within the chemical fume hood by lining it with absorbent, disposable bench

paper.

Handling:

Do not get in eyes, on skin, or on clothing.[2][6]

Avoid breathing mists or vapors.[2][6]
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Keep the container tightly closed when not in use.[6]

Handle in accordance with good industrial hygiene and safety practices.[2]

Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as sand or vermiculite.[6][7]

Collect the absorbed material into a sealed, properly labeled container for hazardous

waste disposal.[6][8]

Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water.

Collect all cleaning materials as hazardous waste.

Disposal Plan
All waste containing 1-Bromo-3-(bromomethyl)-2-fluorobenzene must be treated as

hazardous waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Collect all materials contaminated with 1-Bromo-3-(bromomethyl)-2-
fluorobenzene, including disposable labware, gloves, and absorbent materials, in a

designated and clearly labeled hazardous waste container. Halogenated organic waste

should be segregated from non-halogenated waste.[4]

Container Management: Keep the hazardous waste container securely closed and stored in

a well-ventilated, designated area away from incompatible materials.

Institutional Procedures: Dispose of the hazardous waste in accordance with your

institution's and local environmental regulations.[8] Do not dispose of it down the drain or in

regular trash.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 1-Bromo-3-
(bromomethyl)-2-fluorobenzene in a laboratory setting.
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Standard Laboratory Workflow for Handling Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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